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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660 Get Quote

A Technical Overview of 2-Amino-4-
methylbenzonitrile
This guide provides an in-depth look at the molecular structure and properties of 2-Amino-4-
methylbenzonitrile, a chemical compound relevant to researchers and professionals in drug

development and chemical synthesis.

Molecular Properties and Identification
2-Amino-4-methylbenzonitrile is an aromatic organic compound featuring a benzene ring

substituted with an amino group, a methyl group, and a nitrile group. Its chemical properties

and identifiers are summarized below.
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Property Value Source

Molecular Weight 132.16 g/mol [1][2][3]

Molecular Formula C₈H₈N₂ [2][4]

IUPAC Name 2-amino-4-methylbenzonitrile [2][4]

CAS Number 26830-96-6 [1][2][4]

SMILES String Cc1ccc(C#N)c(N)c1 [1][3]

Melting Point 91-95 °C [1][4]

Synonyms

3-Amino-4-cyanotoluene, 2-

Cyano-5-methylaniline, 6-

Cyano-m-toluidine

[4][5]

Molecular Structure
The structural formula of 2-Amino-4-methylbenzonitrile consists of a central benzene ring. A

nitrile group (-C≡N) is located at position 1, an amino group (-NH₂) at position 2, and a methyl

group (-CH₃) at position 4.

Molecular structure of 2-Amino-4-methylbenzonitrile.

Experimental Protocols
Detailed experimental protocols for the structural elucidation or synthesis of 2-Amino-4-
methylbenzonitrile are not provided in this document. The determination of molecular

structure and weight for compounds of this nature typically involves standard analytical

techniques such as:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a

precise molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the chemical environment of the hydrogen and carbon atoms, respectively, which

allows for the elucidation of the molecular structure.
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Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as

the nitrile (C≡N) and amino (N-H) stretches.

The synthesis of this compound has been referenced in the context of producing racemic

aminoquinolines, which are potential acetylcholinesterase (AChE) inhibitors, and 7-methyl-4-

(phenylamino)quinazoline-2(1H)-selone.[1] Researchers requiring specific synthetic or

analytical procedures should consult specialized chemical synthesis and analysis literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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